2-Isopropyl-1H-indene

• Molecular Formula: C12H14
• Molecular Weight: 158.24 g/mol
• IUPAC Name: 2-propan-2-yl-1H-indene
• InChI: InChI=1S/C12H14/c1-9(2)12-7-10-5-3-4-6-11(10)8-12/h3-7,9H,8H2,1-2H3
• InChI Key: NIZLMLNEWVSBGD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=CC=CC=C2C1

Description

2-Isopropyl-1H-indene is a useful research compound. Its molecular formula is C12H14 and its molecular weight is 158.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-i-Propyl-1-indanol, non-purified, was dissolved in 300 ml of benzene to which was added 5 g of p-toluenesulfonic acid monohydrate and the resulting mixture was refluxed to allow dehydration reaction to occur. After the reaction was over, the reaction mixture was washed with saline, dried over magnesium sulfate, and concentrated in an evaporator. The reaction mixture was purified by column chromatography (silica gel, development solvent: n-hexane) to fractionate the target compound.